Cas no 63998-42-5 (1-Propanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-)
63998-42-5 structure
Product Name:1-Propanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-
CAS No:63998-42-5
MF:C12H14OS
MW:206.303962230682
CID:1666219
Update Time:2024-09-03
1-Propanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-
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- Inchi: 1S/C12H14OS/c1-2-11(13)9-5-6-12-10(8-9)4-3-7-14-12/h5-6,8H,2-4,7H2,1H3
- InChI Key: VMZUJJGAJWYSBO-UHFFFAOYSA-N
- SMILES: C(C1C=C2C(=CC=1)SCCC2)(=O)CC
Computed Properties
- Exact Mass: 206.07662
Experimental Properties
- Density: 1.122±0.06 g/cm3(Predicted)
- Melting Point: 66 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 217-218 °C(Press: 22 Torr)
- PSA: 17.07
1-Propanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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